Cas no 5697-44-9 (2-(4-methylbenzenesulfonyl)acetonitrile)

2-(4-methylbenzenesulfonyl)acetonitrile structure

5697-44-9 structure

Product Name:2-(4-methylbenzenesulfonyl)acetonitrile

CAS No:5697-44-9

MF:C₉H₉NO₂S

MW:195.238260984421

MDL:MFCD00039487

CID:46100

PubChem ID:87576679

Update Time:2025-04-18

2-(4-methylbenzenesulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Tosylacetonitrile
- p-Toluenesulphonylacetonitrile
- 4-(Methylphenyl)sulphonylacetonitrile
- 2-(4-methylphenyl)sulfonylacetonitrile
- 4-(Methylphenyl)sulfonylacetonitrile
- 4-Toluenesulfonylacetonitrile
- P-TOLUENESULFONYLACETONITRILE
- p-(Cyanomethylsulfonyl)toluene
- p-Tolylsulfonylacetonitrile
- 4-(Toluenesulphonyl)acetonitrile
- [(4-Methylphenyl)sulfonyl]acetonitrile
- Tosylacetonitrile
- Tosylmethyl Isocyanide-
- 4-toluenesulphonylacetonitrile
- 2-(4-methylbenzenesulfonyl)acetonitrile
- Acetonitrile, [(4-methylphenyl)sulfonyl]-
- BBNNLJMGPASZPD-UHFFFAOYSA-N
- 2-[(4-met
- NSC-125922
- (Toluene-4-sulfonyl)-acetonitrile
- CS-0063812
- (4-methylphenyl)sulfonylacetonitrile
- A8140
- EN300-01482
- BBNNLJMGPASZPD-UHFFFAOYSA-
- FS-1061
- p-Toluenesufonyl Methylisocyanide
- [(4-Methylphenyl)sulfonyl]acetonitrile #
- AC-1441
- p-tolylsulphonyl-acetonitrile
- NS00033619
- Z57167805
- AKOS000264739
- FT-0635810
- 3XRA8X3VVZ
- AMY3235
- UNII-3XRA8X3VVZ
- HMS1440N07
- EINECS 227-173-7
- MFCD00039487
- SCHEMBL1169954
- (toluene-4-sulfonyl)acetonitrile
- SY048449
- BB 0219426
- F1085-0009
- NSC125922
- IDI1_014848
- 4-(Toluenesulfonyl)acetonitrile
- DTXSID90205547
- NSC 125922
- Maybridge3_003461
- 5697-44-9
- InChI=1/C9H9NO2S/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-5H,7H2,1H3
- T0846
- 2-tosylacetonitrile;4-(Toluenesulphonyl)acetonitrile; p-Toluenesulfonylacetonitrile
- 4-Methylbenzenesulfonylacetonitrile
- STK400675
- MDL： MFCD00039487
- Inchi： 1S/C9H9NO2S/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-5H,7H2,1H3
- InChI Key： BBNNLJMGPASZPD-UHFFFAOYSA-N
- SMILES： S(CC#N)(C1C=CC(C)=CC=1)(=O)=O
- BRN： 1842131

Computed Properties

Exact Mass: 195.03500
Monoisotopic Mass: 195.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 66.3

Experimental Properties

Color/Form: Gray white crystalline powder
Density: 1.2721 (rough estimate)
Melting Point: 149.0 to 152.0 deg-C
Boiling Point: 400.9°C at 760 mmHg
Flash Point: 196.3 °C
Refractive Index: 1.5270 (estimate)
PSA: 66.31000
LogP: 2.37308

2-(4-methylbenzenesulfonyl)acetonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301+H311+H331
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
Hazardous Material transportation number：3276
Hazard Category Code： R20/21/22
Safety Instruction： S36/37
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Storage Condition：2-8 °C
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
Risk Phrases：R20/21/22

2-(4-methylbenzenesulfonyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-methylbenzenesulfonyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M339175-10mg	[(4-Methylphenyl)sulfonyl]acetonitrile	5697-44-9		10mg	$ 50.00	2022-06-03
TRC	M339175-50mg	[(4-Methylphenyl)sulfonyl]acetonitrile	5697-44-9		50mg	$ 65.00	2022-06-03
TRC	M339175-100mg	[(4-Methylphenyl)sulfonyl]acetonitrile	5697-44-9		100mg	$ 80.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X38125-5g	p-Toluenesulfonylacetonitrile	5697-44-9	97%	5g	¥32.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X38125-1g	p-Toluenesulfonylacetonitrile	5697-44-9		1g	¥36.0	2021-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X38125-25g	p-Toluenesulfonylacetonitrile	5697-44-9		25g	¥486.0	2021-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160084-100g	2-(4-methylbenzenesulfonyl)acetonitrile	5697-44-9	>97.0%	100g	¥2224.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160084-1g	2-(4-methylbenzenesulfonyl)acetonitrile	5697-44-9	>97.0%	1g	¥66.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160084-25G	2-(4-methylbenzenesulfonyl)acetonitrile	5697-44-9	>97.0%	25g	¥1129.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160084-5G	2-(4-methylbenzenesulfonyl)acetonitrile	5697-44-9	>97.0%	5g	¥294.90	2023-09-01

2-(4-methylbenzenesulfonyl)acetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5697-44-9)2-(4-methylbenzenesulfonyl)acetonitrile

Order Number:A1205579

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:42

Price ($):187.0

Email:sales@amadischem.com

Product Official Link

2-(4-methylbenzenesulfonyl)acetonitrile Related Literature

1. One pot synthesis of pyrrolo[3,4-c]quinolinone/pyrrolo[3,4-c]quinoline derivatives from 2-aminoarylacrylates/2-aminochalcones and tosylmethyl isocyanide (TosMIC)

Xin-Mou Lu,Jian Li,Zhong-Jian Cai,Rong Wang,Shun-Yi Wang,Shun-Jun Ji Org. Biomol. Chem. 2014 12 9471
2. Silver-catalyzed cascade reaction of tosylmethyl isocyanide (TosMIC) with propargylic alcohols to (E)-vinyl sulfones: dual roles of TosMIC

Haniya Bounar,Zhenhua Liu,Lin Zhang,Xiaoxue Guan,Zonglian Yang,Peiqiu Liao,Xihe Bi,Xingqi Li Org. Biomol. Chem. 2015 13 8723
3. Magnetically separable nano-copper catalyzed unprecedented stereoselective synthesis of E-vinyl sulfones from tosylmethyl isocyanide and alkynes: TosMIC as a source of the sulfonyl group

Mandalaparthi Phanindrudu,Dipak Kumar Tiwari,B. Sridhar,Pravin R. Likhar,Dharmendra Kumar Tiwari Org. Chem. Front. 2016 3 795
4. Isocyanide-based multicomponent reactions in the synthesis of heterocycles

Samahe Sadjadi,Majid M. Heravi,Niousha Nazari RSC Adv. 2016 6 53203
5. Stereoselective synthesis of fully substituted ethylenes via an Ag-catalyzed 1,6-nucleophilic addition/annulation cascade

Bu-Zheng Tang,Wen-Juan Hao,Jia-Zhuo Li,Shan-Shan Zhu,Shu-Jiang Tu,Bo Jiang Chem. Commun. 2020 56 7749

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

5697-44-9 (2-(4-methylbenzenesulfonyl)acetonitrile) Related Products

Recommended suppliers